Cas no 21318-94-5 (6H-Purin-6-one,2-amino-9-[1,1'-biphenyl]-4-yl-1,9-dihydro-)

• Product Name: 6H-Purin-6-one,2-amino-9-[1,1'-biphenyl]-4-yl-1,9-dihydro-
• CAS No: 21318-94-5
• MF: C₁₇H₁₃N₅O
• MW: 303.318022489548
• CID: 284786
• PubChem ID: 135478485
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-9-[1,1'-biphenyl]-4-yl-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-9-[1,1'-biphenyl]-4-yl-1,9-dihydro-
• NSC-210377
• DTXSID70308909
• 21318-94-5
• NSC210377

• Inchi： 1S/C17H13N5O/c18-17-20-15-14(16(23)21-17)19-10-22(15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H3,18,20,21,23)
• InChI Key： ZEKODVPRQBJUQW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N(C=N2)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 303.11219
• Monoisotopic Mass: 303.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 589.6°C at 760 mmHg
• Flash Point: 310.4°C
• Refractive Index: 1.756
• PSA: 85.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives